4-Iodo-1,2,4,5-tetrahydrobenzo[c]azepin-3-one

• IUPAC Name: 4-iodo-1,2,4,5-tetrahydro-2-benzazepin-3-one
• InChI: InChI=1S/C10H10INO/c11-9-5-7-3-1-2-4-8(7)6-12-10(9)13/h1-4,9H,5-6H2,(H,12,13)
• InChI Key: RGGXJVKRVLPVJF-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)NCC2=CC=CC=C21)I
• Molecular Formula: C10H10INO
• Molecular Weight: 287.10 g/mol

Description

4-Iodo-1,2,4,5-tetrahydrobenzo[c]azepin-3-one (I-THB) is an organic compound with a wide range of scientific applications. It is a member of the tetrahydrobenzazepin family of compounds, which are known for their ability to interact with various biological systems. I-THB has been studied extensively in the fields of medicinal chemistry, biochemistry, and pharmacology. This compound has been found to have a variety of effects on biochemical and physiological processes, making it an interesting and potentially useful tool for researchers.

Scientific Research Applications

4-Iodo-1,2,4,5-tetrahydrobenzo[c]azepin-3-one has been studied extensively in the fields of medicinal chemistry, biochemistry, and pharmacology. It has been found to have a variety of effects on biochemical and physiological processes, making it an interesting and potentially useful tool for researchers. For example, this compound has been found to interact with various proteins and enzymes, including acetylcholinesterase, and has been used as a tool to study their structure and function. It has also been used to study the effects of various drugs on the nervous system, as well as to investigate the mechanism of action of certain drugs.

Mechanism of Action

The precise mechanism of action of 4-Iodo-1,2,4,5-tetrahydrobenzo[c]azepin-3-one is not fully understood, but it is believed to interact with various proteins and enzymes in the body. It has been found to interact with acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine in the nervous system. This interaction is believed to be responsible for the observed effects of this compound on the nervous system. In addition, this compound has been found to interact with certain G-protein coupled receptors, which may be responsible for some of its effects on the body.
Biochemical and Physiological Effects
This compound has been found to have a variety of effects on biochemical and physiological processes. In animal models, it has been found to have an anxiolytic effect, as well as an antidepressant-like effect. It has also been found to have anti-inflammatory properties, and to reduce the levels of certain cytokines in the body. In addition, this compound has been found to reduce blood pressure and heart rate, as well as to reduce the levels of certain hormones in the body.

Advantages and Limitations for Lab Experiments

The use of 4-Iodo-1,2,4,5-tetrahydrobenzo[c]azepin-3-one in laboratory experiments has a number of advantages. It is relatively easy to synthesize and is available in a variety of forms, making it an ideal tool for researchers. In addition, it has a wide range of effects on biochemical and physiological processes, making it a useful tool for studying the effects of various drugs and compounds on the body. However, there are also some limitations to its use in laboratory experiments. For example, its effects can vary depending on the dose and the method of administration, making it difficult to accurately predict its effects in a given situation.

Future Directions

The potential applications of 4-Iodo-1,2,4,5-tetrahydrobenzo[c]azepin-3-one are vast, and there are many potential directions for future research. One possible direction is to further explore the effects of this compound on the nervous system and its potential as an anxiolytic or antidepressant. In addition, further research could be done to investigate its effects on inflammation, as well as its potential as an anti-inflammatory agent. Another potential direction is to explore its potential as a tool to study the structure and function of various proteins and enzymes. Finally, further research could be done to investigate the potential therapeutic applications of this compound, such as its potential use in the treatment of various diseases.

Synthesis Methods

4-Iodo-1,2,4,5-tetrahydrobenzo[c]azepin-3-one can be synthesized through a variety of methods, depending on the desired end product. One of the most common synthetic routes involves the reaction of 4-iodobenzaldehyde with lithium diisopropylamide (LDA) in the presence of anhydrous diethyl ether. This reaction yields the desired this compound in good yield and purity. Other synthetic routes have also been explored, including the reaction of 4-iodobenzaldehyde with 1,3-diphenyl-2-propanone in the presence of potassium tert-butoxide and dimethylformamide.